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Compound of Interest

Compound Name: JAK2 JH2 Tracer

Cat. No.: B560593 Get Quote

Application Note & Protocol
Synthesis and Application of JH2-Fluor-1: A Novel
Fluorescent Probe for the JAK2 JH2 Pseudokinase
Domain
Audience: Researchers, scientists, and drug development professionals.

Introduction The Janus kinase (JAK) family of non-receptor tyrosine kinases, comprising JAK1,

JAK2, JAK3, and TYK2, are critical mediators of cytokine signaling through the JAK-STAT

pathway.[1] Each JAK protein contains a C-terminal kinase domain (JH1) and a regulatory

pseudokinase domain (JH2). While the JH2 domain has minimal to no catalytic activity, it plays

a crucial allosteric role in regulating the activity of the JH1 domain.[2] Notably, mutations within

the JAK2 JH2 domain, such as the V617F mutation, are linked to myeloproliferative neoplasms

(MPNs), making this domain a compelling target for therapeutic intervention.[1][3] The

development of selective ligands that target the JH2 domain is a promising strategy to

modulate JAK2 activity.[4]

This application note describes the synthesis and characterization of JH2-Fluor-1, a novel

fluorescent probe designed to bind with high affinity to the ATP-binding site of the JAK2 JH2

domain. This probe enables the development of robust and sensitive binding assays, such as

fluorescence polarization (FP), for the high-throughput screening and characterization of

unlabeled small molecule inhibitors targeting the JAK2 pseudokinase domain.
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The JAK-STAT Signaling Pathway
The JAK-STAT signaling cascade is a primary mechanism for transducing signals from

extracellular cytokines and growth factors to the nucleus, where they regulate gene

transcription. The pathway is integral to processes like immunity, cell proliferation, and

differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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